[(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• SMILES: CCC(CC)NCC1=CN(N=C1)C
• InChI: InChI=1S/C10H19N3/c1-4-10(5-2)11-6-9-7-12-13(3)8-9/h7-8,10-11H,4-6H2,1-3H3
• InChIKey: NGJPUMIWEYFVND-UHFFFAOYSA-N

[(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine – Physicochemical & Procurement Profile

[(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine (CAS 1152839-85-4) is a heterocyclic secondary amine building block with the molecular formula C₁₀H₁₉N₃ and a molecular weight of 181.28 g/mol [1]. It features a 1-methyl‑1H‑pyrazole core connected to a pentan‑3‑ylamine moiety via a methylene spacer. The compound is commercially supplied at ≥95% purity and is classified as a research chemical for laboratory use .

1 1-Methylpyrazole-4-methanamine core with pentan-3-yl substituent

2 Methylene spacer provides conformational flexibility vs. direct-linked analogs

3 Research-grade building block for medicinal chemistry library synthesis

• [1] PubChem Compound Summary for CID 28600243, [(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine. National Center for Biotechnology Information. View Source

[(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine – Analog Interchange Risks

Seemingly minor structural modifications among pyrazole‑alkylamine building blocks produce quantifiable shifts in lipophilicity, hydrogen‑bonding capacity, and molecular flexibility that directly impact drug‑likeness and synthetic utility [1][2]. Replacing the methylene spacer with a direct N‑aryl link or introducing an additional exocyclic amine substantially alters LogP, TPSA, and HBD count, making generic substitution unreliable without experimental re‑validation.

! Methylene spacer vs. direct N–aryl link may alter lipophilicity and flexibility, shifting drug-likeness profile

! Additional exocyclic amine (e.g., 3-amino analog) increases HBD count and TPSA, potentially reducing membrane permeability

! Unvalidated substitution may compromise physicochemical parameters critical for CNS library design; re-validation recommended

• [1] PubChem Compound Summary for CID 43534944, 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 165438713, 1-methyl-4-{[(pentan-3-yl)amino]methyl}-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source

[(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine – Quantitative Differentiation vs Analogs

Lipophilicity Advantage vs Parent Amine

The target compound's pentan‑3‑yl substituent elevates its computed XLogP3-AA to 1.5, compared with -0.9 for the unsubstituted (1‑methyl‑1H‑pyrazol‑4‑yl)methanamine [1][2]. This 2.4 log‑unit increase moves the compound into a lipophilicity range typically associated with improved passive membrane permeability and potential CNS penetration.

Lipophilicity (XLogP3)

Class-level

Target 1.5 Δ +2.4 Comparator –0.9

Supports differentiation for CNS vs. peripheral library design

Computed by XLogP3 3.0; verify experimentally

Evidence Dimension	Computed XLogP3-AA (lipophilicity)
Target Compound Data	1.5
Comparator Or Baseline	(1-Methyl-1H-pyrazol-4-yl)methanamine: -0.9
Quantified Difference	ΔXLogP = +2.4
Conditions	Computed by XLogP3 3.0 (PubChem release 2024.11.20)

Why This Matters

A 2.4 log‑unit lipophilicity gain can dictate whether a building block is suitable for CNS‑oriented libraries versus peripherally restricted programs.

• [1] PubChem Compound Summary for CID 28600243, [(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 671225, (1-methyl-1H-pyrazol-4-yl)methanamine. National Center for Biotechnology Information. View Source

Reduced H-Bond Donor Count vs Amino Analog

The target compound contains only one hydrogen‑bond donor (HBD = 1) and a topological polar surface area of 29.9 Ų, whereas the 3‑amino analog 1‑methyl‑4‑{[(pentan‑3‑yl)amino]methyl}‑1H‑pyrazol‑3‑amine presents HBD = 2 and TPSA = 55.9 Ų [1][2]. The lower HBD count and smaller TPSA favor passive diffusion across lipid bilayers.

HBD & TPSA

Class-level

Target HBD 1 TPSA 29.9

Comparator HBD 2 TPSA 55.9

HBD/TPSA differences may guide chemotype selection for oral/CNS exposure

Computed by Cactvs; confirm with permeability assays

Evidence Dimension	Hydrogen‑bond donor count & topological polar surface area
Target Compound Data	HBD = 1; TPSA = 29.9 Ų
Comparator Or Baseline	1-Methyl-4-{[(pentan-3-yl)amino]methyl}-1H-pyrazol-3-amine: HBD = 2; TPSA = 55.9 Ų
Quantified Difference	ΔHBD = -1; ΔTPSA = -26.0 Ų
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release)

Why This Matters

A single additional HBD or a 26 Ų TPSA increase can substantially reduce a compound's oral absorption and CNS exposure, guiding chemotype selection early in lead optimization.

• [1] PubChem Compound Summary for CID 28600243, [(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 165438713, 1-methyl-4-{[(pentan-3-yl)amino]methyl}-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source

Conformational Flexibility vs Direct-Linked Analog

The methylene spacer in the target compound results in 5 rotatable bonds, compared with 4 rotatable bonds in 1‑methyl‑N‑(pentan‑3‑yl)‑1H‑pyrazol‑4‑amine, where the amine is directly attached to the pyrazole ring [1][2]. The additional rotational degree of freedom can influence binding entropy and the ability to adopt conformations required for target engagement.

Rotatable Bonds

Class-level

Target 5 Δ +1 Comparator 4

Extra rotatable bond may influence binding entropy and selectivity context

Cactvs computed; validate via target engagement studies

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5
Comparator Or Baseline	1-Methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine: 4
Quantified Difference	ΔRotatable bonds = +1
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release)

Why This Matters

A single extra rotatable bond can alter the entropic penalty upon binding, affecting target affinity and selectivity in medicinal chemistry campaigns.

• [1] PubChem Compound Summary for CID 28600243, [(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 43534944, 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine. National Center for Biotechnology Information. View Source

[(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine – High-Value Applications

CNS Library Design: High LogP & Low TPSA

With a computed XLogP of 1.5 and TPSA below 30 Ų [1], this building block fits the CNS MPO desirability window better than its more polar analogs, making it a first‑choice monomer for CNS‑targeted DNA‑encoded libraries or focused screening sets.

Spacer-Length SAR Exploration

The methylene spacer provides a rotatable‑bond profile distinct from direct‑linked variants (5 vs. 4 rotatable bonds) [2]. This enables systematic SAR exploration of linker flexibility on target binding without introducing additional heteroatom‑driven polarity changes.

Steric Bulk Modulation in Synthesis

The pentan‑3‑yl group imparts steric hindrance around the secondary amine, which can be exploited to control regioselectivity in subsequent N‑functionalization steps—a parameter not achievable with smaller alkyl amines .

Application

Selection Property

Validation Focus

CNS Library Design

Computed lipophilicity and TPSA profile

Confirm fit within CNS drug-likeness window

Linker SAR Exploration

Rotatable bond count and spacer flexibility

Evaluate effect of linker flexibility on target binding

Steric Control in Synthesis

Steric bulk of pentan-3-yl substituent

Assess regioselectivity in amine functionalization

• [1] PubChem Compound Summary for CID 28600243, [(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 43534944, 1-methyl-N-(pentan-3-yl)-1H-pyrazol-4-amine. National Center for Biotechnology Information. View Source